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Compound of Interest

Compound Name: 2-Bromo-9-fluorenone

Cat. No.: B123733

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2-Bromo-9-fluorenone.
Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Summary

2-Bromo-9-fluorenone is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as an irritant and may cause harm if not managed

properly.

GHS Hazard Classifications

Hazard Class Category GHS Hazard Statement
. . o H315: Causes skin
Skin Corrosion/lrritation 2 L
irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][2]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]
|

Primary Hazards:
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o Eye Irritant: Causes serious eye irritation.[1][2]
o Skin Irritant: Causes skin irritation.[1]
o Respiratory Irritant: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table outlines the required
equipment for handling 2-Bromo-9-fluorenone.

Operation PPE Requirement Standard
) ) Safety glasses with side
Routine Handling (Small ) EN 166 or OSHA 29 CFR
shields or goggles, Lab coat,
Scale) o 1910.133
Nitrile gloves

Goggles, Full-face shield,
Chemical-resistant gloves
(e.g., butyl rubber), Long-
Large Scale / Emergency Use sleeved clothing or chemical- EN 166, EN 136, EN 149
resistant suit, NIOSH/MSHA or
European Standard EN 149

approved respirator

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Bromo-9-fluorenone is crucial for minimizing risk.
1. Engineering Controls:

» Always handle 2-Bromo-9-fluorenone in a well-ventilated area.

o Use a chemical fume hood for all operations that may generate dust or aerosols.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]
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. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from strong oxidizing agents.[2]

. Weighing and Transfer:

Wear all required PPE as specified in the table above.

Dispense and weigh the compound in a chemical fume hood to avoid inhalation of dust.

Use a spatula for transfers to minimize dust generation.

Close the container tightly after each use.

. In-Use Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust.[5]

Wash hands thoroughly after handling.[6]

. Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[8]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical attention.[5]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Seek immediate medical attention.[4]

» Spill: Ensure adequate ventilation. Use personal protective equipment as required.[2] Sweep
up and shovel into suitable containers for disposal.[2] Avoid dust formation.[2]

Disposal Plan

Proper disposal of 2-Bromo-9-fluorenone and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Classification:
e Waste containing 2-Bromo-9-fluorenone is classified as hazardous waste.[2]
2. Waste Collection:

» Collect all waste, including unused product and contaminated materials (e.g., gloves, paper
towels, spatulas), in a designated, properly labeled, and sealed hazardous waste container.

3. Disposal Method:
o Dispose of in accordance with local, regional, and national hazardous waste regulations.[6]
e Do not flush into surface water or sanitary sewer system.[2]

» Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 2-Bromo-
9-fluorenone.
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Caption: Workflow for handling 2-Bromo-9-fluorenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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